Cas no 1378783-46-0 (Ethyl 2-formyl-4-methylthiazole-5-carboxylate)

Ethyl 2-formyl-4-methylthiazole-5-carboxylate structure
1378783-46-0 structure
Product Name:Ethyl 2-formyl-4-methylthiazole-5-carboxylate
CAS No:1378783-46-0
MF:C8H9NO3S
MW:199.226960897446
CID:2101564
Update Time:2023-08-03

Ethyl 2-formyl-4-methylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-formyl-4-methylthiazole-5-carboxylate
    • Ethyl 2-formyl-4-methylthiazole-5-carboxylate
    • Inchi: 1S/C8H9NO3S/c1-3-12-8(11)7-5(2)9-6(4-10)13-7/h4H,3H2,1-2H3
    • InChI Key: YFSBMCKPJCWZPF-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=NC(C)=C1C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Topological Polar Surface Area: 84.5
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